Cas no 5396-65-6 (1-chloro-3-phenylpropan-2-ol)

1-Chloro-3-phenylpropan-2-ol is a chlorinated aromatic alcohol with the molecular formula C9H11ClO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, featuring both a chloro and hydroxyl functional group on a phenylpropanol backbone, enables selective reactivity for further derivatization. The compound is valued for its stability under standard conditions and its utility in nucleophilic substitution and condensation reactions. It is commonly employed in the synthesis of beta-blockers, fragrances, and other fine chemicals. Proper handling is required due to its potential irritant properties.

1-chloro-3-phenylpropan-2-ol structure

Product Name:1-chloro-3-phenylpropan-2-ol

CAS No:5396-65-6

MF:C₉H₁₁ClO

MW:170.636041879654

MDL:MFCD00093259

CID:376343

PubChem ID:220867

Update Time:2025-06-07

1-chloro-3-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- Benzeneethanol, a-(chloromethyl)-
- 1-CHLORO-3-PHENYLPROPAN-2-OL
- (+/-)-1-chloro-2-hydroxy-3-phenylpropane
- (+-)-3-Chlor-2-hydroxy-1-phenyl-propan
- 1-Chlor-3-phenyl-propan-2-ol
- 1-chloro-3-phenyl-2-propanol
- 1-chloro-3-phenyl-propan-2-ol
- AC1L59G6
- AC1Q3TV7
- AC1Q77DE
- CTK4J9124
- NSC4335
- rac-3-chloro-1-phenyl-2-propanol
- SureCN2940745
- EN300-27722
- DTXSID60277817
- MFCD07366986
- SCHEMBL2940745
- AKOS022505114
- SY070171
- CS-0244409
- 5396-65-6
- NSC-4335
- SB47861
- VBZRCYGKCAOPJW-UHFFFAOYSA-N
- (R)-1-Chloro-3-phenyl-2-propanol
- NSC 4335
- 3-phenyl-1-chloropropan-2-ol
- 1-chloro-3-phenylpropan-2-ol
- MDL： MFCD00093259
- Inchi： 1S/C9H11ClO/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2
- InChI Key： VBZRCYGKCAOPJW-UHFFFAOYSA-N
- SMILES： ClCC(CC1C=CC=CC=1)O

Computed Properties

Exact Mass: 170.04993
Monoisotopic Mass: 170.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 99.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.152
Boiling Point: 274°Cat760mmHg
Flash Point: 122.4°C
Refractive Index: 1.544
PSA: 20.23
LogP: 1.82880

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